2-(Fluoromethyl)-6-iodo-3-methylimidazo[1,2-a]pyridine

• Molecular Formula: C9H8FIN2
• Molecular Weight: 290.08 g/mol
• IUPAC Name: 2-(fluoromethyl)-6-iodo-3-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C9H8FIN2/c1-6-8(4-10)12-9-3-2-7(11)5-13(6)9/h2-3,5H,4H2,1H3
• InChI Key: RMNNNVARUWOSMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=C(C=C2)I)CF

Description

2-(Fluoromethyl)-6-iodo-3-methylimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C9H8FIN2 and its molecular weight is 290.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (6-iodo-3-methylimidazo[1,2-a]pyridin-2-yl)methanol (600 mg) in DCM (2 ml) was added DAST (500 mg) at −78° C. The reaction mixture was then allowed slowly to warm up to room temperature, and stirred at the same temperature for 16 h. The reaction mixture was then diluted with DCM (100 ml), washed with saturated NaHCO3 solution (100 ml), and concentrated in vacuo. The residue was purified by silica gel column chromatography (MeOH/DCM) to give the title compound (280 mg) as an off-white solid.